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Compound of Interest

Compound Name: (Rac)-BRD0705

Cat. No.: B15619945

Get Quote

For Immediate Release: This document provides essential safety and logistical information for

the proper disposal of (Rac)-BRD0705, a compound utilized by researchers, scientists, and

drug development professionals. Adherence to these guidelines is crucial for ensuring

laboratory safety, environmental protection, and regulatory compliance. As a potent kinase

inhibitor, all waste containing (Rac)-BRD0705 must be treated as hazardous chemical waste.

While a specific Safety Data Sheet (SDS) for (Rac)-BRD0705 should always be consulted first,

this guide outlines a comprehensive disposal protocol based on general best practices for

hazardous chemical waste management in a laboratory setting.

Key Compound Data
For safe handling and accurate waste identification, a summary of key quantitative data for

BRD0705 is provided below.
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Property Value Reference

Molecular Formula C₂₀H₂₃N₃O [1][2]

Molecular Weight 321.42 g/mol [1][3]

IC₅₀ for GSK3α 66 nM [3]

IC₅₀ for GSK3β 515 nM [3]

Solubility in DMSO ≥ 250 mg/mL [1]

Step-by-Step Disposal Protocol
The following procedures detail the safe disposal of (Rac)-BRD0705 in various forms. These

steps are critical for minimizing exposure and preventing environmental contamination.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is imperative to wear appropriate personal

protective equipment. This includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.

All handling of (Rac)-BRD0705, including weighing and solution preparation, should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Waste Segregation and Containment
Proper segregation of waste streams is fundamental to safe and compliant disposal.

Solid Waste:
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Place all solid waste contaminated with (Rac)-BRD0705, including unused or expired

compound, contaminated personal protective equipment (gloves, etc.), weighing papers,

and pipette tips, into a designated, leak-proof, and clearly labeled hazardous waste

container.[4]

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.[5]

Liquid Waste:

Collect all solutions containing (Rac)-BRD0705 in a dedicated, shatter-resistant, and leak-

proof container.[4]

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Ensure the container is securely capped when not in use.[5]

Labeling and Storage
Accurate labeling and proper storage of hazardous waste are critical for safety and regulatory

compliance.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."[4]

The label must include the full chemical name, "(Rac)-BRD0705," and a list of any other

constituents in the waste.[4]

Indicate the date when waste was first added to the container.

Storage:

Store hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.
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Ensure that the storage area is away from drains and incompatible chemicals are

segregated.[6]

Containers should be stored in secondary containment to capture any potential leaks.[5]

Disposal Procedure
Contact EHS: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[7]

Do Not:

Dispose of (Rac)-BRD0705 down the drain.[7]

Discard in the regular trash.[7]

Attempt to neutralize the chemical unless you are a trained professional following an

approved protocol.

Spill Cleanup
In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the area and restrict access.

Assess the Spill: Determine the extent of the spill and if it is safe for you to clean up. For

large or highly concentrated spills, contact your institution's EHS department immediately.

Cleanup:

For solid spills, carefully scoop or sweep the material to avoid creating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and

absorb the liquid.

Collect Waste: Place all cleanup materials into a designated hazardous waste container and

label it accordingly.
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Decontaminate: Clean the spill area with a suitable solvent (e.g., 70% ethanol) followed by

soap and water. Dispose of all decontamination materials as hazardous waste.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
BRD0705.

Waste Generation
((Rac)-BRD0705)

Determine Waste Type

Solid Waste
(e.g., powder, contaminated PPE)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Place in Labeled
Solid Hazardous Waste Container

Place in Labeled
Liquid Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by EHS
or Licensed Contractor

Proper Disposal

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15619945/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-brd0705-a-procedural-guide
https://www.benchchem.com/product/b15619945/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-brd0705-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe disposal of (Rac)-BRD0705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15619945?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

